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Compound of Interest

Compound Name: Salpyran dihydrochloride

Cat. No.: B10856861

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salpyran dihydrochloride is a synthetic, tetradentate chelating agent demonstrating high
selectivity and affinity for copper(ll) ions. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and its primary mechanism of
action, which involves the inhibition of reactive oxygen species (ROS) formation. Detailed
summaries of its synthesis and key experimental evaluations are presented to support its
potential as a therapeutic agent in pathologies associated with copper dyshomeostasis, such
as neurodegenerative diseases.

Chemical Structure and Identification

Salpyran, chemically named 2-(((2-((pyridin-2-ylmethyl)amino)ethyl)amino)methyl)phenol, is a
3N,O tetradentate ligand. The dihydrochloride salt form enhances its stability and solubility for
experimental use.

Table 1: Chemical Identifiers of Salpyran Dihydrochloride
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Identifier Value

2-(((2-((pyridin-2-

IUPAC Name ylmethyl)amino)ethyl)amino)methyl)phenol;dihy
drochloride

Molecular Formula Ci15H21CI2N3O

Molecular Weight 330.25 g/mol

OC1=CC=CC=C1CNCCNCC2=NC=CC=C2.

SMILES String [HICLHIC

CAS Number 2719737-44-5 (for Salpyran base)

Physicochemical and Pharmacological Properties

Salpyran has been designed to exhibit drug-like properties, including the potential for blood-
brain barrier permeation. Its high affinity for Cu(ll) is a key characteristic, making it a potent
agent for correcting copper imbalances.

Table 2: Physicochemical and Pharmacological Data for Salpyran

Property Value Reference
Appearance Light yellow to brown solid

pCu 10.65

Cu(I)/zn(I1) Selectivity 4.60

Calculated logP 1.73

Solubilty DMSO: 100 mg/mL (302.80

mM)

-20°C for 3 years; 4°C for 2

years

Storage (Solid)

-80°C for 6 months; -20°C for 1

Storage (In Solvent)
month
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Mechanism of Action: Copper Chelation and ROS
Inhibition

Salpyran's primary mechanism of action is the selective chelation of Cu(ll) ions. In pathological
conditions where copper dyshomeostasis contributes to oxidative stress, free or loosely bound
copper ions can participate in Fenton-like reactions, generating highly damaging reactive
oxygen species (ROS) from hydrogen peroxide (H202). Salpyran binds to Cu(ll) with high
affinity, forming a stable monocationic complex ([Cu(ll)(3N,10)]*) at physiological pH. This

sequestration prevents the copper ion from cycling through redox states and catalyzing the
formation of ROS, thereby mitigating oxidative damage.
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 To cite this document: BenchChem. [Salpyran Dihydrochloride: A Technical Whitepaper on a
Selective Copper(ll) Chelator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856861#salpyran-dihydrochloride-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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